5-Fluoro-2-methyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline

• Molecular Formula: C10H10FN3S
• Molecular Weight: 223.27 g/mol
• IUPAC Name: 5-fluoro-2-methyl-N-(thiadiazol-4-ylmethyl)aniline
• InChI: InChI=1S/C10H10FN3S/c1-7-2-3-8(11)4-10(7)12-5-9-6-15-14-13-9/h2-4,6,12H,5H2,1H3
• InChI Key: DJWRTOIPVMYDBC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)F)NCC2=CSN=N2

Description

5-Fluoro-2-methyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline is a substituted aniline derivative featuring:

• A fluoro substituent at the para-position (C5) of the benzene ring.
• A methyl group at the ortho-position (C2).
• A 1,2,3-thiadiazol-4-ylmethyl group attached to the aniline nitrogen.

The 1,2,3-thiadiazole moiety contributes to its heterocyclic diversity, which may enhance binding affinity in biological systems .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Fluoro-2-methyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline typically involves the reaction of 5-fluoro-2-methylaniline with 1,2,3-thiadiazole-4-carboxaldehyde under specific conditions. The reaction is usually carried out in the presence of a base such as triethylamine and a solvent like ethanol. The mixture is refluxed for several hours to yield the desired product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity products .

Chemical Reactions Analysis

Types of Reactions

5-Fluoro-2-methyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the fluorine atom, using reagents like sodium methoxide or potassium cyanide.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Sodium borohydride in ethanol.

Substitution: Sodium methoxide in methanol.

Major Products Formed

Oxidation: Formation of corresponding quinones or carboxylic acids.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted anilines or thiadiazoles.

Scientific Research Applications

5-Fluoro-2-methyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline has been studied for various scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its antimicrobial and antifungal properties.

Medicine: Explored for its potential as an anticancer agent due to its ability to inhibit cell proliferation.

Industry: Utilized in the development of new materials and chemical sensors.

Mechanism of Action

The mechanism of action of 5-Fluoro-2-methyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline involves its interaction with specific molecular targets and pathways. The compound is known to inhibit enzymes involved in DNA replication and repair, leading to cell cycle arrest and apoptosis. Additionally, it can interact with cellular membranes, disrupting their integrity and function .

Comparison with Similar Compounds

Halogen-Substituted Analogs

Example : 4-Bromo-2-methyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline (CAS: 1156889-81-4)

• Structural Difference : Bromine at C4 vs. fluorine at C5.
• Metabolic Stability: Fluorine’s small size and strong C-F bond may improve metabolic stability over bromine, which is prone to enzymatic debromination .

Heterocyclic Group Variations

Example : 4-Bromo-2-methyl-N-(1,3-thiazol-5-ylmethyl)aniline (CAS: ZINC54769877)

• Structural Difference : 1,3-thiazole (sulfur and one nitrogen) vs. 1,2,3-thiadiazole (sulfur and two nitrogens).
• Bioactivity: Thiadiazoles are associated with antimicrobial and antiviral activity, whereas thiazoles are common in kinase inhibitors .

Aniline Ring Substituent Variations

Example : 2,5-Dichloro-N-(1,3,4-oxadiazol-2-ylmethyl)aniline (from oxadiazole derivatives in )

• Structural Difference : Chlorine substituents and oxadiazole vs. fluorine/methyl and thiadiazole.
• Impact :
  • Lipophilicity : Fluorine and methyl groups may reduce logP compared to chlorines, affecting membrane permeability.
  • Heterocycle Effects : Oxadiazoles (oxygen-containing) are more polar than thiadiazoles, influencing solubility and target selectivity .

Data Table: Key Structural and Functional Comparisons

Compound Name	Substituents (Aniline)	Heterocycle	Molecular Weight (g/mol)	logP (Predicted)	Notable Applications
5-Fluoro-2-methyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline	2-CH₃, 5-F	1,2,3-thiadiazole	~249.3	~2.8	Antimicrobial research
4-Bromo-2-methyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline	2-CH₃, 4-Br	1,2,3-thiadiazole	~309.2	~3.5	Synthetic intermediate
4-Bromo-2-methyl-N-(1,3-thiazol-5-ylmethyl)aniline	2-CH₃, 4-Br	1,3-thiazole	~297.2	~3.2	Kinase inhibitor scaffolds
2,5-Dichloro-N-(1,3,4-oxadiazol-2-ylmethyl)aniline	2,5-Cl₂	1,3,4-oxadiazole	~243.1	~2.5	Anticancer agents

Research Implications

• Fluorine’s Role : The C5-fluoro group in the target compound likely enhances metabolic stability and target binding precision compared to bulkier halogens like bromine .
• Thiadiazole vs. Oxadiazole : The sulfur-rich thiadiazole may offer superior lipophilicity and redox stability over oxygen-dominated oxadiazoles, critical for blood-brain barrier penetration in CNS-targeted drugs .
• Synthetic Accessibility : Brominated analogs (e.g., CAS 1156889-81-4) are commercially available intermediates, suggesting feasible routes for fluorinated derivative synthesis .

Q & A

Q. What are the recommended synthetic routes for 5-Fluoro-2-methyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline, and how can intermediates be characterized?

The synthesis of thiadiazole-containing aniline derivatives typically involves nucleophilic substitution or coupling reactions. For example, analogous compounds like 5-(3-fluorophenyl)-1,3,4-thiadiazol-2-amine are synthesized via cyclization of thiosemicarbazides under acidic conditions . Key intermediates (e.g., thiadiazole rings or fluorinated aniline precursors) should be characterized using:

• NMR spectroscopy (¹H/¹³C) to confirm substituent positions.
• Mass spectrometry (MS) for molecular weight validation.
• X-ray crystallography (if crystalline) to resolve structural ambiguities, as demonstrated for N,N-dimethyl-4-[5-(5-methyl-1-phenyl-1H-pyrazol-4-yl)-1,3,4-oxadiazol-2-yl]aniline .

Q. How does the fluorine substituent influence the compound’s electronic properties and reactivity?

The electron-withdrawing fluorine atom at the 5-position of the aniline ring enhances electrophilic substitution resistance but increases acidity of the NH group. This can be quantified via:

• Hammett substituent constants (σₚ values) to predict reaction rates.
• Computational studies (DFT) to map electron density distribution, as seen in fluorinated thiadiazole derivatives .

Q. What spectroscopic techniques are critical for confirming the structure of this compound?

• FT-IR : Identify NH stretching (~3400 cm⁻¹) and C-F vibrations (~1200 cm⁻¹).
• UV-Vis : Assess π→π* transitions in the aromatic/thiadiazole systems.
• Elemental analysis : Verify C, H, N, S, and F composition .

Advanced Research Questions

Q. How can contradictory bioactivity data for thiadiazole-aniline derivatives be resolved?

Discrepancies in biological activity (e.g., antifungal vs. ineffective) may arise from:

• Structural isomerism : Use high-resolution ion mobility spectrometry (HiKE-IMS) to distinguish para/meta protonation states, as shown for fluoroaniline isomers .
• Assay conditions : Varying pH or solvent polarity can alter solubility and bioactivity, as observed in saccharin–thiadiazole derivatives .
• Receptor specificity : Employ computational docking to map interactions with target proteins, referencing methodologies from odorant receptor studies .

Q. What experimental design considerations are critical for studying degradation pathways of this compound?

To assess environmental persistence:

• Advanced oxidation processes (AOPs) : Test Fenton’s reagent or UV/H₂O₂ for breakdown efficiency, comparing to aniline degradation pathways .
• Bacterial degradation : Use engineered strains (e.g., Pseudomonas) with gene clusters for aniline dioxygenase, monitoring metabolites via HPLC-MS .

Q. How do solvent effects influence the compound’s stability during polymerization or derivatization?

• Solvent polarity : Polar aprotic solvents (e.g., DMF) may stabilize intermediates in oxadiazole formation, while protic solvents (e.g., methanol) could protonate the thiadiazole nitrogen, altering reactivity .
• Light sensitivity : Protect reactions from UV exposure, as required for 4-[5-(methylthio)-1,3,4-oxadiazol-2-yl]-aniline synthesis .

Methodological Recommendations

• Contradiction Analysis : Cross-validate bioactivity using orthogonal assays (e.g., microbroth dilution vs. agar diffusion) .
• Synthetic Optimization : Employ Design of Experiments (DoE) to optimize reaction time, temperature, and catalyst loading .
• Environmental Impact : Combine QSAR modeling with experimental LC₅₀ data to predict ecotoxicity .